![molecular formula C11H14F3NO B1523228 3-Amino-2-{[4-(trifluoromethyl)phenyl]methyl}propan-1-ol CAS No. 1019110-79-2](/img/structure/B1523228.png)
3-Amino-2-{[4-(trifluoromethyl)phenyl]methyl}propan-1-ol
Overview
Description
“3-Amino-2-{[4-(trifluoromethyl)phenyl]methyl}propan-1-ol” is an organic compound with the CAS Number: 1019110-79-2 . It has a molecular weight of 233.23 . The IUPAC name for this compound is 3-amino-2-[4-(trifluoromethyl)benzyl]-1-propanol .
Molecular Structure Analysis
The InChI code for “this compound” is 1S/C11H14F3NO/c12-11(13,14)10-3-1-8(2-4-10)5-9(6-15)7-16/h1-4,9,16H,5-7,15H2 . This code provides a standard way to encode the compound’s molecular structure and can be used to generate a visual representation of the molecule.
Physical and Chemical Properties Analysis
The compound is an oil at room temperature . More specific physical and chemical properties such as melting point, boiling point, and density are not provided in the searched resources.
Scientific Research Applications
Synthesis and Stereochemistry :
- The compound has been utilized in the synthesis and resolution of chiral compounds. For example, it was used in the resolution of racemic 3-hydroxy-2-methylene-3-phenylpropanoic acid, leading to the establishment of the absolute configuration of related compounds (Drewes et al., 1992).
Enzymatic Resolution and Asymmetric Synthesis :
- The compound has been studied for its enzymatic resolution through acylation processes, which is significant for the asymmetric synthesis of pharmaceuticals like (S)-dapoxetine (Torre et al., 2006).
Application in Antimicrobial Synthesis :
- Its derivatives have been synthesized and evaluated for antimicrobial activities. These compounds, upon further reactions, led to the creation of azetidines with potential antimicrobial properties (Doraswamy & Ramana, 2013).
Role in Kinetic Resolution and Epoxide Synthesis :
- Used in the kinetic resolution of esters to prepare high purity alcohols, which are further converted into compounds like 1,1,1-trifluoro-2,3-epoxypropane, indicating its importance in advanced organic synthesis (Shimizu et al., 1996).
Src Kinase Inhibitory and Anticancer Activities :
- Derivatives of this compound have been synthesized and evaluated as Src kinase inhibitors and for their anticancer activities, highlighting its potential in the development of new cancer treatments (Sharma et al., 2010).
Hypoglycemic Activity Studies :
- Certain derivatives have shown potent hypoglycemic activity, although with accompanying side effects, demonstrating its potential in diabetes research (Blank et al., 1979).
Role in Polyamine Synthesis :
- The compound has been used in the enzymatic generation of an amino aldehyde, important in the synthesis of multifunctional polyamines for applications like drug and gene delivery (Cassimjee et al., 2012).
Safety and Hazards
Properties
IUPAC Name |
2-(aminomethyl)-3-[4-(trifluoromethyl)phenyl]propan-1-ol | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H14F3NO/c12-11(13,14)10-3-1-8(2-4-10)5-9(6-15)7-16/h1-4,9,16H,5-7,15H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HYJBAQRUUJIMAS-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1CC(CN)CO)C(F)(F)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H14F3NO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
233.23 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1019110-79-2 | |
Record name | 3-amino-2-{[4-(trifluoromethyl)phenyl]methyl}propan-1-ol | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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